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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the known physical and chemical

properties of 3-Oxobutanoyl chloride, also known as acetoacetyl chloride. Due to its reactive

nature and thermal instability, this compound presents unique challenges in its handling and

characterization. This document consolidates available data on its physical constants, provides

extrapolated experimental protocols for its analysis, and illustrates its key chemical

transformations. The information herein is intended to support professionals in research,

chemical synthesis, and drug development in safely handling and utilizing this versatile

reagent.

Introduction
3-Oxobutanoyl chloride (C₄H₅ClO₂) is a reactive organic compound belonging to the acyl

chloride family. Its bifunctional nature, containing both a ketone and an acyl chloride group,

makes it a valuable intermediate in a variety of chemical syntheses. However, the compound is

known for its limited stability, particularly at ambient temperatures, which necessitates careful

handling and storage protocols. This guide aims to provide a detailed summary of its physical

properties and general methodologies for its characterization.
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Quantitative data for 3-Oxobutanoyl chloride is limited due to its instability. The following table

summarizes the available experimental and predicted physical properties.

Property Value Source

Molecular Formula C₄H₅ClO₂ [1]

Molecular Weight 120.53 g/mol [1][2]

Melting Point -51 to -50 °C [2]

Predicted Density 1.203 ± 0.06 g/cm³ [2]

Boiling Point
Decomposes at room

temperature.
[3]

Solubility in Water Reacts violently. [4]

Solubility in Organic Solvents

Soluble in aprotic organic

solvents such as ether and

chloroform.

[5]

Experimental Protocols
Due to the reactive and unstable nature of 3-Oxobutanoyl chloride, specific experimental

protocols for the determination of its physical properties are not readily available in the

literature. The following are generalized protocols adapted for acyl chlorides, with special

considerations for the instability of the target compound. All procedures should be conducted in

a fume hood with appropriate personal protective equipment.

Determination of Melting Point
Methodology:

A sample of 3-Oxobutanoyl chloride is synthesized in situ at a low temperature (e.g., -60

°C) via the reaction of diketene with hydrogen chloride[3].

The crude product is rapidly transferred to a capillary tube, which is then flame-sealed.

The capillary tube is placed in a pre-cooled melting point apparatus.
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The temperature is raised slowly, and the range at which the solid melts is recorded.

Note: Rapid determination is crucial to minimize decomposition.

Determination of Boiling Point (at Reduced Pressure)
Methodology:

Given the thermal instability of 3-Oxobutanoyl chloride at atmospheric pressure, its boiling

point should be determined under reduced pressure.

A small quantity of the freshly synthesized compound is placed in a distillation flask suitable

for vacuum distillation.

The apparatus is connected to a vacuum pump, and the pressure is lowered to a stable

value (e.g., 10-20 mmHg).

The sample is gently heated in a controlled manner.

The temperature at which the liquid boils and its vapor condenses is recorded, along with the

corresponding pressure.

Caution: The distillation should be performed rapidly and at the lowest possible temperature

to prevent decomposition.

Solubility Assessment in Aprotic Organic Solvents
Methodology:

A small, known amount (e.g., 10 mg) of freshly prepared 3-Oxobutanoyl chloride is placed

in a series of dry test tubes at low temperature.

To each tube, a small volume (e.g., 0.5 mL) of a different anhydrous aprotic solvent (e.g.,

diethyl ether, chloroform, dichloromethane, tetrahydrofuran) is added.

The tubes are agitated gently while maintaining the low temperature.

Visual observation is used to determine if the compound has dissolved.
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If the compound dissolves, it is recorded as soluble. If not, the solvent is added incrementally

to determine the approximate solubility limit.

Note: The absence of reaction with the solvent (e.g., gas evolution, color change) should be

confirmed.

Chemical Reactivity and Synthesis
3-Oxobutanoyl chloride is a highly reactive molecule. Its chemistry is dominated by the

electrophilic nature of the acyl chloride group and the presence of the ketone functionality.

Synthesis from Diketene
The primary route for the synthesis of 3-Oxobutanoyl chloride is the reaction of diketene with

hydrogen chloride at low temperatures[3]. This reaction is typically performed in an inert

solvent.

Synthesis of 3-Oxobutanoyl Chloride

Diketene

3-Oxobutanoyl chloride

+ HCl

Hydrogen Chloride

Click to download full resolution via product page

Synthesis of 3-Oxobutanoyl Chloride from Diketene and HCl.

General Reactivity as an Acyl Chloride
Like other acyl chlorides, 3-Oxobutanoyl chloride is susceptible to nucleophilic acyl

substitution. It reacts readily with nucleophiles such as water, alcohols, and amines. These

reactions are often vigorous[4][5].
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General Reactivity of 3-Oxobutanoyl Chloride

3-Oxobutanoyl chloride

3-Oxobutanoic acid
(Acetoacetic acid)

+ H₂O (Hydrolysis)

Alkyl 3-oxobutanoate

+ R-OH (Alcoholysis)

3-Oxobutanamide

+ R₂NH (Aminolysis)
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Nucleophilic Acyl Substitution Reactions of 3-Oxobutanoyl Chloride.

Instability and Decomposition
At temperatures above -20 °C, 3-Oxobutanoyl chloride is prone to decomposition. One of the

documented decomposition pathways involves the formation of dehydroacetic acid with the

elimination of hydrogen chloride[3].

Safety and Handling
Due to its high reactivity and instability, 3-Oxobutanoyl chloride must be handled with

extreme caution.

Moisture Sensitivity: It reacts violently with water and moisture, releasing corrosive hydrogen

chloride gas[4]. All handling should be performed under anhydrous conditions.

Thermal Instability: The compound should be prepared at low temperatures and used

immediately. Storage, even at low temperatures, is not recommended for extended periods.

Corrosivity: As an acyl chloride, it is corrosive and can cause severe burns to the skin and

eyes. Appropriate protective gear, including gloves, goggles, and a lab coat, is mandatory.
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Inhalation: The vapors are irritating to the respiratory tract. All manipulations should be

carried out in a well-ventilated fume hood.

Conclusion
3-Oxobutanoyl chloride is a valuable but challenging chemical intermediate. Its physical

properties are dictated by its high reactivity and thermal instability. A thorough understanding of

these characteristics is paramount for its safe and effective use in research and development.

This guide provides a foundational understanding of its properties and handling requirements,

emphasizing the need for careful experimental planning and execution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Oxobutanoyl chloride | C4H5ClO2 | CID 12401800 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. echemi.com [echemi.com]

3. electronicsandbooks.com [electronicsandbooks.com]

4. chemguide.co.uk [chemguide.co.uk]

5. AS/A-Level Chemistry - Acyl Chloride - A-level Chemistr... [tuttee.co]

To cite this document: BenchChem. [A Technical Guide to the Physical Properties of 3-
Oxobutanoyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590573#physical-properties-of-3-oxobutanoyl-
chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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